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Compound of Interest

Compound Name: 3-Methylcatechol

Cat. No.: B131232 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for working with 3-Methylcatechol, including detailed operational and disposal

plans to ensure a secure laboratory environment.

Personal Protective Equipment (PPE) at a Glance
When handling 3-Methylcatechol, a comprehensive approach to personal protection is crucial

to minimize exposure and ensure safety. The following table summarizes the recommended

PPE.
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PPE Category Recommended Equipment
Specifications & Best
Practices

Eye Protection
Safety goggles with side-

shields or a face shield

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Hand Protection Protective gloves

The specific glove material

should be selected based on

the potential for exposure and

the breakthrough time for 3-

Methylcatechol. Disposable

gloves are often preferred.

Skin and Body Protection
Impervious clothing, such as a

lab coat or coveralls

Wear appropriate protective

clothing to prevent skin

exposure.[2][3] In cases of

splash potential, a higher level

of chemical-resistant clothing

may be necessary.[4]

Respiratory Protection
Suitable respirator (e.g., N95

dust mask for solids)

To be used when dusts may be

generated or in inadequately

ventilated areas.[3][5][6]

Respiratory protection

programs must comply with

OSHA's 29 CFR 1910.134.[2]

Occupational Exposure Limits
Currently, there are no specific occupational exposure limit values established for 3-
Methylcatechol.[3] However, for the related compound Catechol, the following limits have

been set and can be used as a conservative guideline:
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Organization
Exposure Limit (8-hour Time-Weighted
Average)

NIOSH REL 5 ppm

ACGIH TLV 5 ppm[7]

OSHA PEL 5 ppm (20 mg/m³)[8]

Experimental Protocol: Safe Handling of 3-
Methylcatechol
Adherence to a strict protocol is essential for minimizing risks associated with 3-
Methylcatechol.

Preparation and Handling:
Ventilation: Always handle 3-Methylcatechol in a well-ventilated area, preferably within a

chemical fume hood.[3][9]

Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust

or fumes.[10]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3][9] Wash hands

thoroughly with soap and water after handling.[3][9]

Equipment: Ensure that an eyewash station and safety shower are readily accessible.[3][11]

Storage:
Container: Keep the container tightly sealed in a cool, dry, and well-ventilated area.[3]

Conditions to Avoid: Store away from direct sunlight, sources of ignition, and incompatible

materials such as strong acids/alkalis and strong oxidizing/reducing agents.[3]

Recommended storage temperature is between 2-8°C.[5][6]

Disposal:
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Waste Classification: This material and its container must be disposed of as hazardous

waste.[10]

Regulations: All waste disposal must comply with local, state, and federal regulations.[10]

Procedure: Collect waste in a suitable, labeled container.[10] Consult with a licensed

professional waste disposal service to ensure proper disposal. Do not allow the chemical to

enter drains or water systems.[1]

Emergency Procedures: A Step-by-Step Response
Plan
In the event of an emergency, a swift and informed response is critical.

Exposure Response:
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing.[10] Flush skin with plenty of

soap and water for at least 15 minutes.[2] Seek medical attention if irritation occurs.

Inhalation: Move the victim to fresh air.[1] If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration.[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[1] If the person is conscious, rinse their mouth with

water and have them drink 2-4 cupfuls of milk or water.[2] Seek immediate medical attention.

Spill Response Workflow
The following diagram outlines the procedural flow for managing a 3-Methylcatechol spill.
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3-Methylcatechol Spill Response Workflow
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Caption: Workflow for handling minor and major spills of 3-Methylcatechol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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